2-(2-phenylethyl)-1-(1-pyrrolidinylsulfonyl)piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2-phenylethyl)-1-(1-pyrrolidinylsulfonyl)piperidine, commonly known as PEP, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. PEP is a piperidine derivative that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further research.
Mechanism of Action
PEP is believed to exert its effects through the inhibition of the reuptake of neurotransmitters such as serotonin and norepinephrine. By inhibiting the reuptake of these neurotransmitters, PEP increases their levels in the brain, leading to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects:
PEP has been shown to have a variety of biochemical and physiological effects. Studies have shown that PEP has an inhibitory effect on the nociceptive response, making it a promising candidate for the development of new pain medications. PEP has also been shown to have a positive effect on the levels of serotonin and norepinephrine in the brain, which are neurotransmitters that play a role in the regulation of mood.
Advantages and Limitations for Lab Experiments
One advantage of using PEP in lab experiments is its potential therapeutic applications. PEP has been shown to have a variety of potential therapeutic applications, making it a promising candidate for further research. However, one limitation of using PEP in lab experiments is its complex synthesis method, which may limit its accessibility in some research settings.
Future Directions
There are several future directions for research on PEP. One area of research involves the development of new pain medications based on the inhibitory effect of PEP on the nociceptive response. Another area of research involves the potential use of PEP as an antidepressant. Additionally, further research is needed to better understand the mechanism of action of PEP and its potential applications in other areas of medicine.
Synthesis Methods
PEP can be synthesized through a multi-step process involving the reaction of various reagents. The first step involves the reaction of 1,4-dichlorobutane with pyrrolidine to form 1-(pyrrolidin-1-yl)butane. This intermediate is then reacted with sodium sulfide to form 1-(pyrrolidin-1-yl)butane-2-thiol. The final step involves the reaction of 1-(pyrrolidin-1-yl)butane-2-thiol with 2-phenylethylpiperidine to form PEP.
Scientific Research Applications
PEP has been shown to have a variety of potential therapeutic applications. One area of research involves its potential use as an analgesic. Studies have shown that PEP has an inhibitory effect on the nociceptive response, making it a promising candidate for the development of new pain medications.
Another area of research involves the potential use of PEP as an antidepressant. Studies have shown that PEP has a positive effect on the levels of serotonin and norepinephrine in the brain, which are neurotransmitters that play a role in the regulation of mood.
properties
IUPAC Name |
2-(2-phenylethyl)-1-pyrrolidin-1-ylsulfonylpiperidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H26N2O2S/c20-22(21,18-13-6-7-14-18)19-15-5-4-10-17(19)12-11-16-8-2-1-3-9-16/h1-3,8-9,17H,4-7,10-15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OFAFPTBTWARYPF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C(C1)CCC2=CC=CC=C2)S(=O)(=O)N3CCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.